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Compound of Interest

Compound Name: 3-Chloro-2,5-dimethylpyrazine

Cat. No.: B041552

L  Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a concise overview of the core physicochemical properties of 3-
Chloro-2,5-dimethylpyrazine, a heterocyclic compound relevant in pharmaceutical and
agricultural research, as well as the flavor and fragrance industry.[1]

Data Presentation: Core Molecular Identifiers

The fundamental molecular characteristics of 3-Chloro-2,5-dimethylpyrazine are summarized

below. This data is essential for stoichiometric calculations, analytical characterization, and

registration in chemical databases.

Property Value References
Molecular Formula CeH7CIN2 [11121[3114]
Molecular Weight 142.59 g/mol [1112][3]

CAS Number 95-89-6 [2]

Colorless to light orange to
Appearance

yellow clear liquid

[1]

Experimental Protocols
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This document focuses on the intrinsic molecular properties (formula and weight) of 3-Chloro-
2,5-dimethylpyrazine, which are determined through standard analytical techniques such as
mass spectrometry and elemental analysis. Detailed experimental protocols for these well-
established methods are beyond the scope of this specific guide but can be found in standard
analytical chemistry literature. The synthesis of this compound can be achieved from 2,5-
dimethylpyrazine 1-oxide and phosphorus oxychloride.[5]

Mandatory Visualization: Molecular Composition

The following diagram illustrates the elemental composition of 3-Chloro-2,5-dimethylpyrazine,
derived from its molecular formula.

Carbon (C)

Atom Count: 6

contains

Hydrogen (H)

contains Atom Count: 7

3-Chloro-2,5-dimethylpyrazine
CeH7CIN2 contains

. Chlorine (Cl)
contains Atom Count: 1

Nitrogen (N)

Atom Count: 2

Diagram 1: Elemental Composition of 3-Chloro-2,5-dimethylpyrazine
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Diagram 1: Elemental composition of 3-Chloro-2,5-dimethylpyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b041552#3-chloro-2-5-dimethylpyrazine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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